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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B2855916 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide

to the Safe Handling, Use, and Disposal of SKF 91488 Dihydrochloride.

This document provides crucial safety and logistical information for the laboratory use of SKF
91488 dihydrochloride, a potent inhibitor of histamine N-methyltransferase. Adherence to

these guidelines is essential for ensuring personal safety and maintaining a secure research

environment.

I. Personal Protective Equipment (PPE) and Safety
Precautions
When handling SKF 91488 dihydrochloride, particularly in its solid form, appropriate personal

protective equipment is mandatory to prevent skin and eye irritation.

A. Recommended Personal Protective Equipment
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles

Must be worn at all times,

especially when there is a risk

of eye splash.

Hand Protection Gloves

Nitrile rubber gloves are

recommended. It is crucial to

change gloves frequently,

especially after direct contact

with the substance.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

there is a risk of aerosol or

dust formation, a respirator

with a P2 filter should be used.

Protective Clothing Laboratory Coat
A standard lab coat should be

worn to protect street clothing.

B. General Handling and Storage

Proper handling and storage are critical to maintain the integrity of the compound and the

safety of the laboratory personnel.

Aspect Guideline

Handling

Avoid direct contact with skin and eyes. Do not

breathe dust. Wash hands thoroughly after

handling.

Storage

Store in a cool, dry, and dark place. Keep the

container tightly closed. For short-term storage

(days to weeks), 0-4°C is suitable. For long-term

storage (months to years), -20°C is

recommended.

II. Procedural Guidance: Preparation of a Stock Solution
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This section provides a step-by-step protocol for the preparation of a stock solution of SKF
91488 dihydrochloride for in vitro experiments.

A. Materials and Equipment

SKF 91488 dihydrochloride (solid)

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (as specified in Section I)

B. Experimental Protocol

Preparation: Don all required PPE, including a lab coat, nitrile gloves, and safety goggles.

Ensure the work area, such as a chemical fume hood, is clean and prepared.

Weighing: Carefully weigh the desired amount of SKF 91488 dihydrochloride powder using

a calibrated analytical balance.

Solubilization: Add the appropriate volume of DMSO to the weighed powder to achieve the

desired stock concentration. SKF 91488 dihydrochloride is soluble in DMSO.

Mixing: Gently vortex the solution until the solid is completely dissolved.

Storage: Aliquot the stock solution into sterile microcentrifuge tubes for storage at -20°C for

up to one month, or -80°C for up to six months. Avoid repeated freeze-thaw cycles.

III. Emergency Procedures and Disposal Plan
Immediate and appropriate response to emergencies and proper disposal of waste are critical

for laboratory safety.
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A. First Aid Measures

Exposure Route First Aid Procedure

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. Seek

medical advice if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.

B. Spill and Leak Management

In the event of a spill, follow these steps:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills of the solid, carefully sweep up the material, avoiding dust

generation. For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

Collect: Place the contained material into a sealed container for disposal.

Clean: Decontaminate the spill area with an appropriate cleaning agent.

C. Disposal Plan

All waste materials, including unused compound, contaminated solutions, and disposable

labware, must be disposed of in accordance with local, state, and federal regulations for

chemical waste.
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Solid Waste: Collect solid SKF 91488 dihydrochloride waste and contaminated materials in

a clearly labeled, sealed container.

Liquid Waste: Collect solutions containing SKF 91488 dihydrochloride in a labeled, sealed

waste container.

Disposal: Arrange for pick-up and disposal by a licensed chemical waste management

company. Do not dispose of down the drain.

Visualizing Laboratory Workflows
To further enhance understanding and adherence to safety protocols, the following diagrams

illustrate key procedural workflows.
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Caption: Workflow for preparing a stock solution of SKF 91488 dihydrochloride.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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